![molecular formula C8H15Cl2N3 B6245423 rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis CAS No. 2419359-23-0](/img/no-structure.png)
rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis
Overview
Description
Rac-[(1S,3S)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis (also known as Compound A) is an important organic compound used in various scientific applications. It is an organometallic compound, meaning that it contains both carbon and metal atoms, and has a wide range of uses in the fields of chemistry, biochemistry, and pharmacology. Compound A has been studied extensively and is known to have various biochemical and physiological effects.
Scientific Research Applications
Compound A has a wide range of applications in scientific research. It has been used in the study of enzyme kinetics, as a substrate for various enzymes, and as an inhibitor of certain enzymes. Compound A has also been used to study the structure and function of proteins, and to study the role of metals in biochemical processes. In addition, Compound A has been used to study the effects of drugs on the body, and to study the effects of various environmental factors on biological systems.
Mechanism of Action
The mechanism of action of Compound A is not yet fully understood. However, it is known that Compound A interacts with various enzymes, proteins, and other molecules in the body. It is believed that Compound A binds to these molecules and modifies their chemical properties, leading to changes in their behavior. For example, Compound A has been shown to inhibit the activity of certain enzymes, leading to changes in the metabolism of various molecules.
Biochemical and Physiological Effects
Compound A has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, leading to changes in the metabolism of various molecules. In addition, Compound A has been shown to affect the activity of certain proteins, leading to changes in the structure and function of the proteins. Compound A also has been shown to affect the activity of certain hormones, leading to changes in the body's response to various stimuli.
Advantages and Limitations for Lab Experiments
Compound A is a useful compound for laboratory experiments. It is relatively easy to synthesize and can be used to study a wide range of biochemical and physiological processes. However, there are some limitations to using Compound A in laboratory experiments. For example, Compound A is not very stable and can easily decompose if not handled properly. In addition, Compound A is not very soluble in water, making it difficult to use in certain types of experiments.
Future Directions
The future of Compound A is quite promising. There are many potential applications for Compound A in the fields of chemistry, biochemistry, and pharmacology. For example, Compound A could be used to study the effects of drugs on the body, to study the effects of environmental factors on biological systems, and to study the structure and function of proteins. In addition, Compound A could be used to develop new drugs or to improve existing drugs. Finally, Compound A could be used to develop new methods of synthesis or to improve existing synthesis methods.
Synthesis Methods
Compound A can be synthesized by a variety of methods. The most commonly used method is the reaction of cyclobutyl bromide with 1-(1H-pyrazol-1-yl)ethanamine in the presence of a base such as sodium hydroxide. This reaction produces rac-[(1S,3S)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis, which can then be purified by recrystallization. This method is relatively simple and can be used to produce large quantities of Compound A.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis involves the preparation of the starting material, (1s,3s)-3-(1H-pyrazol-1-yl)cyclobutan-1-amine, followed by the reaction with racemic epichlorohydrin to form the racemic epoxide. The epoxide is then opened with hydrochloric acid to form the dihydrochloride salt of the desired compound.", "Starting Materials": [ "(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutan-1-amine", "racemic epichlorohydrin", "hydrochloric acid" ], "Reaction": [ "Step 1: (1s,3s)-3-(1H-pyrazol-1-yl)cyclobutan-1-amine is reacted with racemic epichlorohydrin in the presence of a base such as sodium hydroxide to form the racemic epoxide.", "Step 2: The racemic epoxide is then treated with hydrochloric acid to open the epoxide ring and form the dihydrochloride salt of rac-[(1s,3s)-3-(1H-pyrazol-1-yl)cyclobutyl]methanamine, cis.", "Step 3: The product is purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2419359-23-0 |
Molecular Formula |
C8H15Cl2N3 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
